Cas no 928830-73-3 (1-(5-Fluoro-2,4-dinitrophenyl)-4-methylpiperazine)

• Product Name: 1-(5-Fluoro-2,4-dinitrophenyl)-4-methylpiperazine
• CAS No: 928830-73-3
• MF: C₁₁H₁₃FN₄O₄
• MW: 284.243725538254
• MDL: MFCD10000959
• CID: 999069
• PubChem ID: 87560022
• Update Time: 2025-04-20

1-(5-Fluoro-2,4-dinitrophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2,4-dinitrophenyl)-4-methylpiperazine
• PPZ
• Piperazine, 1-(5-fluoro-2,4-dinitrophenyl)-4-methyl-
• 928830-73-3
• MFCD10000959
• T73076
• 1-(2,4-dinitro-5-fluorophenyl)-4-methylpiperazine
• DTXSID60585323
• AKOS028109885
• SCHEMBL15800716

• MDL： MFCD10000959
• Inchi： 1S/C11H13FN4O4/c1-13-2-4-14(5-3-13)10-6-8(12)9(15(17)18)7-11(10)16(19)20/h6-7H,2-5H2,1H3
• InChI Key： SSBAFRIGYXRBRK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)N1CCN(C)CC1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.09200
• Monoisotopic Mass: 284.09208307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 98.1

Experimental Properties

• Color/Form: Light yellowish grayish yellow crystal powder
• Melting Point: 114.0 to 118.0 deg-C
• PSA: 98.12000
• LogP: 2.44320
• Solubility: Not determined

1-(5-Fluoro-2,4-dinitrophenyl)-4-methylpiperazine Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines
• Other Chemical Reagents Derivatization Reagents
• Other Chemical Reagents